A Comprehensive Technical Guide to the Physicochemical Characterization of 2-Chloro-5-fluorophenyl cyclohexyl ketone
A Comprehensive Technical Guide to the Physicochemical Characterization of 2-Chloro-5-fluorophenyl cyclohexyl ketone
Abstract
This technical guide provides a comprehensive framework for the detailed physicochemical characterization of 2-Chloro-5-fluorophenyl cyclohexyl ketone, a compound of interest for researchers, scientists, and professionals in drug development. Recognizing that novel chemical entities often lack extensive published data, this document outlines a logical, field-proven workflow for determining the critical parameters that govern a compound's behavior and suitability for further development. We detail the causality behind experimental choices, provide step-by-step protocols for key assays including solubility, lipophilicity, and stability, and offer guidance on spectroscopic structural confirmation. All methodologies are grounded in authoritative standards, such as those from the Organisation for Economic Co-operation and Development (OECD) and the International Council for Harmonisation (ICH), ensuring a self-validating and scientifically rigorous approach.
Introduction: The Imperative for Foundational Characterization
The journey of a new chemical entity (NCE) from discovery to application is predicated on a thorough understanding of its fundamental physicochemical properties. These parameters are not mere data points; they are the primary determinants of a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation potential and chemical stability. For a compound like 2-Chloro-5-fluorophenyl cyclohexyl ketone, which features a halogenated aromatic ring coupled with a non-polar cyclohexyl moiety, a precise evaluation of properties such as solubility, lipophilicity (LogP/D), and stability under stress is critical. This guide serves as a strategic manual for generating a robust and reliable physicochemical profile, enabling informed decisions in the early stages of research and development.
Compound Identification and Core Properties
The initial step in any characterization is the unambiguous identification of the molecule and the compilation of its basic properties.
| Property | Data | Source |
| IUPAC Name | (2-chloro-5-fluorophenyl)(cyclohexyl)methanone | [1] |
| CAS Number | 1443343-20-1 | [1] |
| Molecular Formula | C₁₃H₁₄ClFO | [1] |
| Molecular Weight | 240.70 g/mol | [2] |
| Canonical SMILES | O=C(C1=CC(F)=CC=C1Cl)C1CCCCC1 | [1] |
| Structure | ChemScene |
Note: Experimental properties such as melting point, boiling point, and density are not widely published and must be determined empirically as described in the following sections.
Lipophilicity Determination: Predicting Membrane Permeability
Lipophilicity, the affinity of a molecule for a lipid-like environment, is a crucial predictor of its ability to cross biological membranes. It is most commonly expressed as the partition coefficient (LogP) or, for ionizable compounds, the distribution coefficient (LogD).[3] The shake-flask method is the gold-standard for this determination.[4][]
Experimental Protocol: Shake-Flask LogP/D Determination (OECD 107/117)
This protocol is a direct measurement of the partition coefficient and is recommended by the OECD.[4]
Causality: The choice of n-octanol and a pH 7.4 buffer system is to mimic the partitioning between a biological lipid membrane and the aqueous environment of plasma. The mutual pre-saturation of the solvents minimizes volume changes upon mixing.
Methodology:
-
Preparation of Phases: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4. Pre-saturate the n-octanol by shaking it with the PBS buffer for 24 hours and allowing the phases to separate. Similarly, pre-saturate the PBS buffer with n-octanol.[6]
-
Stock Solution: Prepare a stock solution of 2-Chloro-5-fluorophenyl cyclohexyl ketone in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mM).
-
Partitioning: In a glass vial, combine a precise volume of the pre-saturated n-octanol and pre-saturated PBS buffer (e.g., 5 mL of each). Add a small aliquot of the compound's stock solution to achieve a final concentration that is detectable in both phases.
-
Equilibration: Seal the vial and shake vigorously at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 1-2 hours).[7]
-
Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.
-
Quantification: Carefully withdraw a sample from both the n-octanol and the aqueous phase. Quantify the concentration of the compound in each phase using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).
-
Calculation: Calculate the LogD value using the following formula: LogD = log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous Phase] )[3]
Logical Workflow for LogP/D Determination
Caption: Workflow for Shake-Flask LogD Determination.
Solubility Assessment: A Prerequisite for Bioavailability
Aqueous solubility is a key factor influencing drug absorption and formulation. Low solubility can lead to poor bioavailability and challenges in developing parenteral dosage forms.[8] We will describe two key types of solubility measurements: kinetic and thermodynamic.
Experimental Protocol: Kinetic Solubility via Turbidimetry
Kinetic solubility is a high-throughput method used in early discovery to assess the solubility of a compound when added to a buffer from a DMSO stock solution.[8][9]
Causality: This method mimics the scenario where a DMSO-solubilized compound is introduced into an aqueous biological medium. The formation of a precipitate is detected by light scattering (turbidity), providing a rapid measure of the concentration at which the compound falls out of solution.[10]
Methodology:
-
Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).[10]
-
Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock to create a range of concentrations.
-
Assay Plate Preparation: In a separate 96-well clear-bottom plate, add a small, fixed volume of each DMSO concentration (e.g., 2 µL).
-
Buffer Addition: Add aqueous buffer (e.g., PBS, pH 7.4) to each well to achieve the final desired concentrations (e.g., add 98 µL for a 1:50 dilution). The final DMSO concentration should be low (e.g., 2%) to minimize co-solvent effects.[10]
-
Incubation & Measurement: Shake the plate for a set period (e.g., 1-2 hours) at a controlled temperature (e.g., 25°C). Measure the turbidity (absorbance or light scattering) at a wavelength where the compound does not absorb (e.g., 620 nm) using a plate reader.[10]
-
Data Analysis: The kinetic solubility is defined as the highest concentration at which the turbidity is not significantly above the background (buffer + DMSO only).
Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)
Thermodynamic solubility represents the true equilibrium solubility of the solid material in a solvent, a critical value for formulation and biopharmaceutical classification. This method aligns with the OECD 105 guideline.[11][12]
Causality: By agitating an excess of the solid compound in the solvent for an extended period, the system reaches a true thermodynamic equilibrium between the dissolved and undissolved states. This provides the most accurate and relevant solubility value for later-stage development.
Methodology:
-
Sample Preparation: Add an excess amount of solid 2-Chloro-5-fluorophenyl cyclohexyl ketone to a series of vials containing the aqueous buffer of interest (e.g., pH 7.4 PBS).
-
Equilibration: Seal the vials and agitate them in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for at least 24 hours to ensure equilibrium is reached.[7]
-
Sample Processing: After equilibration, allow the vials to stand for a short period for larger particles to settle.
-
Separation of Solid: Filter the supernatant through a low-binding filter (e.g., 0.45 µm PVDF) or centrifuge at high speed to remove all undissolved solid.[13]
-
Quantification: Dilute the clear filtrate with a suitable solvent and quantify the concentration of the dissolved compound using a validated HPLC-UV method against a standard curve.
-
Result: The measured concentration is the thermodynamic solubility, typically reported in µg/mL or µM.
Ionization Constant (pKa) Determination
While 2-Chloro-5-fluorophenyl cyclohexyl ketone does not have obvious acidic or basic functional groups, the ketone's alpha-protons can exhibit very weak acidity. Determining the pKa is crucial as ionization state affects solubility, permeability, and binding. UV-spectrophotometry is a powerful method for compounds with a pH-dependent chromophore.[14][15]
Experimental Protocol: pKa Determination by UV-Spectrophotometry
Causality: If the protonated and deprotonated forms of a molecule have different UV-Vis absorption spectra, the pKa can be determined by measuring the absorbance at a fixed wavelength across a range of pH values. The inflection point of the resulting sigmoidal curve corresponds to the pKa.[16]
Methodology:
-
Buffer Preparation: Prepare a series of buffer solutions covering a wide pH range (e.g., from pH 2 to pH 12).
-
Sample Preparation: Prepare identical concentrations of the compound in each buffer solution. A co-solvent like DMSO may be used for poorly soluble compounds, but its concentration must be kept low and constant (e.g., <2%).[14]
-
Spectral Analysis: Record the full UV-Vis spectrum for the compound in each buffer to identify the analytical wavelength(s) where the absorbance changes most significantly with pH.
-
Absorbance Measurement: Measure the absorbance of each solution at the chosen analytical wavelength.
-
Data Plotting: Plot absorbance versus pH.
-
pKa Calculation: The pH at which the absorbance is halfway between the minimum and maximum values of the sigmoidal curve is the pKa.[16] This can be determined graphically or by non-linear regression analysis.[17]
Chemical Stability Assessment: Forced Degradation Studies
Understanding a compound's intrinsic stability is mandated by regulatory bodies like the ICH and is essential for determining its shelf-life and identifying potential degradation products.[18][19] Forced degradation, or stress testing, involves exposing the compound to conditions more severe than those used in accelerated stability testing.[20][21]
Causality: The goal is to intentionally degrade the compound to an extent of 5-20%.[20] This level of degradation is sufficient to identify and characterize degradation products and to prove that the analytical method is "stability-indicating" (i.e., capable of separating the intact drug from its degradants).[21]
Protocol for Forced Degradation Studies (ICH Q1A(R2))
Methodology:
-
Control Sample: Prepare a solution of the compound at a known concentration and analyze it immediately (T=0) to serve as a control.
-
Stress Conditions: Expose separate samples of the compound (in both solid and solution states) to the following conditions:[18]
-
Acid Hydrolysis: 0.1 M HCl at room temperature, and if no degradation, at 60°C.[20]
-
Base Hydrolysis: 0.1 M NaOH at room temperature, and if no degradation, at 60°C.[20]
-
Oxidation: 3% H₂O₂ at room temperature.
-
Thermal Stress (Solid): Store the solid compound at an elevated temperature (e.g., 80°C).
-
Photostability: Expose the compound (solid and solution) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[19]
-
-
Time Points: Analyze samples at appropriate time points (e.g., 2, 8, 24, 48 hours) until the target degradation (5-20%) is achieved.[21]
-
Analysis: Analyze all stressed samples and the control using a stability-indicating HPLC method, typically with a photodiode array (PDA) detector to assess peak purity and a mass spectrometer (MS) to identify degradants.
Decision Tree for Forced Degradation
Caption: Decision workflow for a single stress condition.
Spectroscopic Structural Confirmation
While the identity of the compound is known, performing spectroscopic analysis is a self-validating step to confirm purity, structure, and identify characteristic signals for future quality control.
-
¹H and ¹³C NMR Spectroscopy:
-
Expected ¹H NMR signals: Protons alpha to the carbonyl group (on the cyclohexyl ring) are expected to be deshielded, appearing around 2.1–2.6 ppm.[22] Aromatic protons will appear further downfield, with splitting patterns determined by the chloro and fluoro substituents.
-
Expected ¹³C NMR signals: The carbonyl carbon is highly deshielded and will appear prominently in the 190–215 ppm range.[23] The presence of fluorine will introduce characteristic C-F coupling.
-
-
Infrared (IR) Spectroscopy:
-
Mass Spectrometry (MS):
-
The mass spectrum will be critical for confirming the molecular weight. Due to the presence of one chlorine atom, the molecular ion will exhibit a characteristic M+2 peak with an intensity approximately one-third that of the molecular ion peak (M+), reflecting the natural isotopic abundance of ³⁵Cl and ³⁷Cl.[25] Fragmentation patterns will likely involve cleavage at the bond beta to the aromatic ring.[26]
-
Conclusion and Future Directions
This guide has presented a systematic and robust methodology for the comprehensive physicochemical characterization of 2-Chloro-5-fluorophenyl cyclohexyl ketone. By following these authoritative and logically structured protocols, researchers can generate a reliable data package that is essential for any drug development program. The determined properties—lipophilicity, aqueous solubility, pKa, and stability profile—form the foundation for understanding the compound's ADME characteristics, guiding formulation strategies, and ensuring the development of a safe and effective final product. This foundational dataset is the critical first step in de-risking a new chemical entity and paving the way for its successful progression through the development pipeline.
References
-
AxisPharm. Kinetic Solubility Assays Protocol. [9]
-
National Center for Biotechnology Information. Aqueous Kinetic Solubility - ADME@NCATS. [13]
-
Nanotechnology Industries Association. OECD Opens Public Consultation on Draft Test Guideline for Nanomaterial Solubility & Dissolution. [27]
-
Journal of Chemical Education. Using NMR Spectroscopy To Elucidate the Effect of Substituents on Keto-Enol Equilibria. [28]
-
Encyclopedia.pub. Methods for Determination of Lipophilicity. [4]
-
ResolveMass. Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [18]
-
Pharmaguideline. Forced Degradation Study in Pharmaceutical Stability. [20]
-
OECD. Test No. 105: Water Solubility. [11]
-
ACS Medicinal Chemistry Letters. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. [14]
-
Laboratoire FILAB. OECD 105 Testing Services. [12]
-
Protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). [8]
-
ScienceDirect. Development of forced degradation and stability indicating studies of drugs—A review. [19]
-
Onyx Scientific. A practical guide to forced degradation and stability studies for drug substances. [21]
-
Domainex. Turbidimetric (Kinetic) Solubility Assay. [10]
-
ResearchGate. General protocol for forced degradation studies (stress testing) of drug substances and drug products. [29]
-
Situ Biosciences. OECD 105 - Water Solubility. [30]
-
Analytice. OECD 105 - Water Solubility Test at 20°C. [31]
-
Enamine. Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions). [7]
-
PubMed. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. [6]
-
Spectroscopy Online. The Carbonyl Group, Part I: Introduction. [32]
-
BOC Sciences. Lipophilicity Assays. []
-
OpenOChem Learn. Ketones. [22]
-
NC State University Libraries. 19.14 Spectroscopy of Aldehydes and Ketones. [23]
-
Protocols.io. LogP / LogD shake-flask method. [33]
-
ResearchGate. LogP / LogD shake-flask method v1. [3]
-
Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. [34]
-
University of Calgary. IR: ketones. [24]
-
Mettler Toledo. Streamline pKa Value Determination Using Automated UV/Vis-Titration. [15]
-
YouTube. How to find Pka of compound using UV visible spectroscopy. [16]
-
OpenStax. 19.14 Spectroscopy of Aldehydes and Ketones. [35]
-
Scientific Research Publishing. Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. [17]
-
Fluorochem. 2-Chloro-5-fluorophenyl cyclohexyl ketone. [1]
-
ACS Publications. Mass Spectrometric Analysis. Aromatic Halogenated Compounds. [26]
-
Chemistry LibreTexts. Organic Compounds Containing Halogen Atoms. [25]
-
ChemScene. 3-Chloro-5-fluorophenyl cyclohexyl ketone. [2]
Sources
- 1. fluorochem.co.uk [fluorochem.co.uk]
- 2. chemscene.com [chemscene.com]
- 3. researchgate.net [researchgate.net]
- 4. encyclopedia.pub [encyclopedia.pub]
- 6. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. enamine.net [enamine.net]
- 8. protocols.io [protocols.io]
- 9. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
- 10. Turbidimetric (Kinetic) Solubility Assay | Domainex [domainex.co.uk]
- 11. oecd.org [oecd.org]
- 12. filab.fr [filab.fr]
- 13. ADME@NCATS [opendata.ncats.nih.gov]
- 14. pubs.acs.org [pubs.acs.org]
- 15. mt.com [mt.com]
- 16. youtube.com [youtube.com]
- 17. Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator [scirp.org]
- 18. resolvemass.ca [resolvemass.ca]
- 19. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
- 20. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
- 21. onyxipca.com [onyxipca.com]
- 22. Ketones | OpenOChem Learn [learn.openochem.org]
- 23. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
- 24. orgchemboulder.com [orgchemboulder.com]
- 25. chem.libretexts.org [chem.libretexts.org]
- 26. pubs.acs.org [pubs.acs.org]
- 27. OECD Opens Public Consultation on Draft Test Guideline for Nanomaterial Solubility & Dissolution | NIA News [nanotechia.org]
- 28. researchgate.net [researchgate.net]
- 29. researchgate.net [researchgate.net]
- 30. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
- 31. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
- 32. spectroscopyonline.com [spectroscopyonline.com]
- 33. LogP / LogD shake-flask method, published on Sep 23, 2024 [protocols.io]
- 34. chem.libretexts.org [chem.libretexts.org]
- 35. 19.14 Spectroscopy of Aldehydes and Ketones - Organic Chemistry | OpenStax [openstax.org]
